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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carboxamide

Cat. No.: B112891 Get Quote

Disclaimer: This document provides a summary of available safety and hazard information for

3-Amino-5-bromopyridine-2-carboxamide and structurally related compounds. No specific

safety and toxicity studies for 3-Amino-5-bromopyridine-2-carboxamide have been identified

in the public domain. The information presented herein is extrapolated from data on similar

chemical structures and should be used as a guide for preliminary hazard assessment and

safe handling procedures. All laboratory work should be conducted by trained professionals

under appropriate safety protocols.

Executive Summary
3-Amino-5-bromopyridine-2-carboxamide is a substituted pyridine derivative. While specific

safety data for this compound is not readily available, analysis of structurally similar

compounds, such as 3-Amino-5-bromopyridine and its derivatives, indicates potential hazards

including acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.

This guide summarizes the known safety information for these related compounds to inform on

the potential risks associated with 3-Amino-5-bromopyridine-2-carboxamide and to provide

guidance on appropriate handling and safety precautions.

Hazard Identification and Classification
Based on the GHS classifications of structurally related compounds, 3-Amino-5-
bromopyridine-2-carboxamide should be handled as a hazardous substance. The primary

hazards are anticipated to be:
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Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

GHS Hazard Summary for Related Compounds
The following table summarizes the GHS hazard classifications for compounds structurally

similar to 3-Amino-5-bromopyridine-2-carboxamide.

Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

Reference
Compounds

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed

3-Amino-5-

bromopyridine,

2-Amino-5-

bromopyridine

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation

3-Amino-5-

bromopyridine,

2-Amino-5-

bromopyridine

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation

3-Amino-5-

bromopyridine,

2-Amino-5-

bromopyridine

Specific target

organ toxicity —

single exposure

Category 3 Warning

H335: May

cause respiratory

irritation

3-Amino-5-

bromopyridine,

2-Amino-5-

bromopyridine

Data extrapolated from available safety data sheets for the referenced compounds.[1][2][3][4]

Physical and Chemical Properties
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Limited experimental data is available for the physical and chemical properties of 3-Amino-5-
bromopyridine-2-carboxamide. The table below lists properties for related compounds.

Property 3-Amino-5-bromopyridine
3-Amino-5-bromopyridine-
2-carboxylic acid

Molecular Formula C₅H₅BrN₂ C₆H₅BrN₂O₂

Molecular Weight 173.01 g/mol 217.02 g/mol

Appearance Brown solid Not specified

Melting Point 62 - 65 °C Not specified

Solubility No data available No data available

Source: PubChem and commercial supplier safety data sheets.[1][5][6]

Experimental Protocols
As no specific toxicological studies for 3-Amino-5-bromopyridine-2-carboxamide are

available, this section outlines general experimental protocols for assessing the key anticipated

hazards, based on OECD guidelines.

Representative Protocol: Acute Oral Toxicity (OECD 423)
A standardized protocol for assessing acute oral toxicity would involve the following steps:

Animal Model: Typically, rats or mice of a single sex are used.

Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

Administration: The test substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The outcome is the determination of a GHS category for acute oral toxicity.
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Representative Protocol: In Vitro Skin Irritation (OECD
439)
An in vitro protocol for assessing skin irritation would follow these general steps:

Test System: A reconstructed human epidermis model is used.

Application: The test substance is applied topically to the skin tissue model.

Incubation: The treated tissue is incubated for a defined period.

Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT assay).

Endpoint: A reduction in cell viability below a certain threshold indicates skin irritation

potential.

Signalling Pathways and Workflows
Hazard Assessment and Control Workflow
The following diagram illustrates a logical workflow for assessing and controlling the hazards

associated with a novel chemical like 3-Amino-5-bromopyridine-2-carboxamide.

Hazard Assessment Hazard Control

Data Collection
(MSDS, Literature)

Analogue Analysis
(e.g., 3-Amino-5-bromopyridine)

Hazard Identification
(Oral Tox, Skin/Eye Irrit.)

Exposure Assessment
(Inhalation, Dermal)

Engineering Controls
(Fume Hood)

Implement Controls Personal Protective Equipment
(Gloves, Goggles)

Administrative Controls
(SOPs, Training)

Emergency Procedures
(Spill Kit, Eyewash)

Click to download full resolution via product page

Caption: A logical workflow for chemical hazard assessment and control.

First Aid Decision Pathway for Exposure
This diagram outlines the decision-making process for providing first aid in the event of an

exposure.
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action_node Exposure Occurs

Route of Exposure?

Wash with plenty of soap and water.
Remove contaminated clothing.

Skin

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Eyes

Move victim to fresh air.
Keep at rest in a comfortable position.

Inhalation

Call a POISON CENTER or doctor.
Do NOT induce vomiting.

Ingestion

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: A decision pathway for first aid following chemical exposure.

Safe Handling and Storage
Given the anticipated hazards, the following handling and storage procedures are

recommended.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[5]

Respiratory Protection: Use in a well-ventilated area or with local exhaust ventilation (fume

hood). If dusts are generated, a NIOSH-approved respirator may be necessary.[7]

Handling
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Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in handling areas.[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[5]

In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[5]

If inhaled: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[5]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[5]

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: Incompatible materials, dust generation, excess heat.
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Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Hazardous Decomposition Products: Carbon oxides, nitrogen oxides, hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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